1-methyl-N-[(6-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-yl)methyl]-4-piperidinamine

• IUPAC Name: 1-methyl-N-[(6-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-yl)methyl]piperidin-4-amine
• InChI: InChI=1S/C20H29N3/c1-14-6-7-19-18(12-14)17-5-3-4-15(20(17)22-19)13-21-16-8-10-23(2)11-9-16/h6-7,12,15-16,21-22H,3-5,8-11,13H2,1-2H3
• InChI Key: XTSWVUOIBDKVOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC3=C2CCCC3CNC4CCN(CC4)C
• Molecular Formula: C20H29N3
• Molecular Weight: 311.5 g/mol

Description

The compound “1-methyl-N-[(6-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-yl)methyl]-4-piperidinamine” is a complex organic molecule. It contains a piperidine ring, which is a common motif in many pharmaceuticals and natural products, and a carbazole moiety, which is a tricyclic structure consisting of two benzene rings fused on either side of a pyrrole ring.

Molecular Structure Analysis

The molecular structure of this compound would be expected to be quite complex, given the presence of multiple ring systems and functional groups. The carbazole moiety is aromatic and planar, while the piperidine ring is saturated and can adopt a chair conformation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be expected to be influenced by its structural features. For example, the presence of multiple ring systems could increase its rigidity and molecular weight, while the amine group could allow it to form hydrogen bonds.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Carbazole derivatives have been studied for their potential antiviral, anticancer, and anti-inflammatory activities, while piperidine derivatives are found in many drugs with diverse activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper safety assessments would require specific experimental data.

Future Directions

The future study of this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activity. It could also involve the development of analogs with improved activity or reduced toxicity.